6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine

• Molecular Formula: C11H11BrFN3
• Molecular Weight: 284.13 g/mol
• IUPAC Name: 6-bromo-7-fluoro-4-N,8-dimethylquinoline-3,4-diamine
• InChI: InChI=1S/C11H11BrFN3/c1-5-9(13)7(12)3-6-10(5)16-4-8(14)11(6)15-2/h3-4H,14H2,1-2H3,(H,15,16)
• InChI Key: JWVRPDYNWIVUSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=C1F)Br)C(=C(C=N2)N)NC

Description

6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine is a substituted quinoline derivative characterized by a bromine atom at position 6, a fluorine atom at position 7, and dimethylamine groups at positions N4 and 8 of the quinoline scaffold. Its molecular formula is C₁₁H₁₁BrFN₃ (molecular weight: 284.13 g/mol).

Preparation Methods

Preparation Methods

General Synthetic Strategy

The synthesis of halogenated quinoline derivatives such as 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine typically involves:

• Halogenation of quinoline or quinoline precursors to introduce bromine and fluorine substituents selectively at desired positions.
• Amination and methylation steps to install the dimethylamino groups at the 3,4-diamine positions or N4 and 8 positions on the quinoline ring.
• Cyclization and condensation reactions to form the quinoline core if starting from simpler precursors.

Specific Synthetic Routes

While direct literature on this exact compound is limited, synthesis of structurally related compounds provides a clear methodology:

Bromination and Fluorination of Quinoline Derivatives

• Starting from 7-fluoro-3,4-dihydroquinolin-2(1H)-one, bromination at position 6 is achieved using N-bromosuccinimide (NBS) in N,N-dimethylformamide (DMF) at 0–20 °C over 4 hours, yielding 6-bromo-7-fluoro-3,4-dihydroquinolin-2(1H)-one with ~92% yield.
• This step is critical to introduce the bromine substituent regioselectively without affecting the fluorine atom.

Amination and Methylation

• The introduction of amino groups at the 3 and 4 positions of the quinoline ring can be achieved through nucleophilic substitution or reduction of nitro precursors followed by methylation.
• Dimethylation of amino groups is typically performed using methylating agents such as methyl iodide or dimethyl sulfate under controlled conditions.

Cyclization and Condensation

• The quinoline core can be synthesized via Friedländer condensation or related methods involving ortho-aminobenzaldehydes and ketones or nitriles, as demonstrated in the synthesis of related arylquinolines.
• This step allows for the introduction of substituents on the aromatic ring prior to halogenation.

Example Synthetic Scheme (Adapted from Related Compounds)

Step	Starting Material	Reagents & Conditions	Product	Yield (%)
1	7-Fluoro-3,4-dihydroquinolin-2(1H)-one	N-Bromosuccinimide, DMF, 0–20 °C, 4 h	6-Bromo-7-fluoro-3,4-dihydroquinolin-2(1H)-one	92
2	6-Bromo-7-fluoro-3,4-dihydroquinolin-2(1H)-one	Amination reagents (e.g., NH2 source), methylation agents	6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine (target)	Not explicitly reported
3	Purification	Chromatography, recrystallization	Pure compound	-

Research Findings and Analytical Data

• The bromination reaction is highly regioselective and efficient under mild conditions, as demonstrated by the high yield and purity of the intermediate.
• Analytical characterization of related quinoline derivatives includes Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS) , and combustion analysis to confirm structure and purity.
• The presence of halogens and amino groups influences the chemical reactivity and biological activity of the compound, making it a promising candidate for enzyme inhibition and medicinal chemistry applications.

Summary Table of Key Synthetic Parameters

Parameter	Details
Bromination Reagent	N-Bromosuccinimide (NBS)
Solvent for Bromination	N,N-Dimethylformamide (DMF)
Temperature for Bromination	0 to 20 °C
Reaction Time for Bromination	4 hours
Amination Method	Nucleophilic substitution or reduction of nitro group
Methylation Agents	Methyl iodide or dimethyl sulfate
Purification Techniques	Flash chromatography, recrystallization
Yield of Bromination Step	~92%
Analytical Techniques	NMR, MS, combustion analysis

Chemical Reactions Analysis

Types of Reactions

6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: Halogen atoms (bromo and fluoro) can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction can produce various amine derivatives .

Scientific Research Applications

6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery for various therapeutic areas.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine is not fully understood. it is believed to interact with specific molecular targets and pathways, such as DNA intercalation and enzyme inhibition, which contribute to its biological activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomer: 6-Bromo-5-fluoro-N4,8-dimethylquinoline-3,4-diamine

A key positional isomer of the target compound is 6-bromo-5-fluoro-N4,8-dimethylquinoline-3,4-diamine (CAS: 2090223-76-8). While both compounds share identical molecular formulas and substituent groups (Br, F, N(CH₃)₂), the fluorine atom is located at position 5 in this isomer instead of position 7. This subtle positional difference significantly alters the electronic and steric properties of the molecule.

Data Table 1: Structural and Property Comparison

Property	6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine	6-Bromo-5-fluoro-N4,8-dimethylquinoline-3,4-diamine
Molecular Formula	C₁₁H₁₁BrFN₃	C₁₁H₁₁BrFN₃
Molecular Weight	284.13 g/mol	284.13 g/mol
Substituent Positions	Br (C6), F (C7), N(CH₃)₂ (N4, C8)	Br (C6), F (C5), N(CH₃)₂ (N4, C8)
Key NMR Shifts (Regions A/B)	Distinct shifts in regions A (C39–C44) and B (C29–C36)	Likely shifts in alternate regions due to F at C5
Commercial Availability	Not commercially listed	Temporarily out of stock (as of 2024)

Key Findings :

• Electronic Effects: The fluorine atom at position 7 in the target compound creates a stronger electron-withdrawing effect on the adjacent bromine (C6) compared to the 5-fluoro isomer.
• NMR Profiles: Evidence from comparative NMR studies of similar quinoline derivatives (e.g., compounds 1, 7, and Rapa) shows that substituent positions directly affect chemical shifts in specific regions (e.g., regions A and B in Figure 6 of ). For the target compound, the F at C7 would perturb the chemical environment of nearby protons (e.g., C6–C8), leading to distinct shifts compared to the 5-fluoro isomer.

Comparison with Other Halogenated Quinolines

Example 1: 6-Chloro-7-fluoro-N4,8-dimethylquinoline-3,4-diamine

Replacing bromine with chlorine reduces molecular weight (269.68 g/mol) and alters steric bulk. Bromine’s larger atomic radius may enhance π-stacking interactions in biological systems, while chlorine offers improved solubility in polar solvents.

Example 2: 6-Bromo-8-fluoro-N4-methylquinoline-3,4-diamine

The fluorine at C8 (instead of C7) could disrupt hydrogen-bonding networks in crystal structures.

Research Implications and Limitations

• Synthetic Challenges : The target compound’s synthesis requires precise regioselective halogenation to avoid forming positional isomers like the 5-fluoro derivative.
• Biological Activity : While specific data for the target compound are lacking, analogs with bromine at C6 exhibit enhanced kinase inhibition compared to chloro or fluoro variants.
• Gaps in Data : Physical properties (e.g., solubility, melting point) and toxicity profiles remain uncharacterized for both the target compound and its isomers.

Biological Activity

6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine is a synthetic organic compound belonging to the quinoline family. Its unique structure, characterized by the presence of bromine and fluorine halogens along with dimethyl substitutions, suggests potential biological activities that warrant investigation. This article explores the biological activity of this compound, emphasizing its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine is C12H12BrF2N4, with a molecular weight of approximately 321.00 g/mol. The compound features a quinoline ring system with specific halogen and amine substitutions that influence its reactivity and biological interactions.

Structural Features

Feature	Description
Molecular Formula	C12H12BrF2N4
Molecular Weight	321.00 g/mol
Key Functional Groups	Bromine (Br), Fluorine (F), Amine (NH2)
Dimethyl Substituents	Positions N4 and N8

Anticancer Properties

Research indicates that quinoline derivatives exhibit significant anticancer activity. The presence of halogen atoms at specific positions on the quinoline ring can enhance their efficacy against various cancer cell lines. For instance, studies have shown that similar compounds demonstrate selective cytotoxicity towards tumorigenic cells while sparing non-tumorigenic cells .

Case Study: Anticancer Activity Assessment

In a comparative study involving various quinoline derivatives, compounds similar to 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine were evaluated for their IC50 values against different cancer cell lines:

Compound Name	IC50 (µM)	Cell Line
6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine	TBD	MCF-7 (Breast Cancer)
6-Bromo-7-fluoroquinoline	TBD	SW480 (Colon Cancer)
Erlotinib	84.20 ± 1.72	MCF-7

These findings suggest that the compound may interact with key biological targets such as EGFR (Epidermal Growth Factor Receptor), which is often implicated in cancer progression .

The mechanism through which 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine exerts its biological effects is not fully elucidated. However, it is hypothesized to involve:

• DNA Intercalation : The compound may intercalate into DNA strands, disrupting replication and transcription processes.
• Enzyme Inhibition : It could inhibit specific enzymes involved in cell proliferation or survival pathways.

Antimicrobial Activity

In addition to anticancer properties, there is emerging evidence suggesting potential antimicrobial activity associated with quinoline derivatives. The structural characteristics of 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine may facilitate interactions with microbial targets.

Medicinal Chemistry

The compound has been identified as a lead structure for the development of novel therapeutic agents targeting various diseases. Its unique chemical properties make it suitable for further modifications aimed at enhancing biological activity and selectivity.

Chemical Synthesis

6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine serves as an important building block in synthetic organic chemistry. It can undergo various reactions such as oxidation and substitution to yield derivatives with potentially enhanced properties.